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Introduction

(R)-Morpholine-2-carboxylic acid is a chiral heterocyclic compound that has garnered
significant attention in medicinal chemistry and organic synthesis. Its rigid morpholine scaffold,
combined with the stereospecific orientation of the carboxylic acid group, makes it a valuable
building block for introducing conformational constraint and specific molecular interactions in
the design of novel therapeutic agents. The morpholine ring itself, a six-membered heterocycle
containing both oxygen and nitrogen atoms, is a privileged structure in drug design due to its
favorable physicochemical properties, including improved aqueous solubility and metabolic
stability.[1] This guide delves into the core chemical principles of (R)-Morpholine-2-carboxylic
acid, offering a technical resource for researchers and professionals in the pharmaceutical and
chemical sciences.

Chemical Structure and Conformational Analysis

The fundamental structure of (R)-Morpholine-2-carboxylic acid consists of a morpholine ring
with a carboxylic acid substituent at the 2-position, with the stereochemistry at this chiral center
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defined as (R).

Identifier Value

Molecular Formula CsHsNO3[2]

Molecular Weight 131.13 g/mol [2]

CAS Number 1212396-52-5[2]

IUPAC Name (2R)-morpholine-2-carboxylic acid[3]
SMILES O=C([C@H]1CNCC01)0[2]

The morpholine ring predominantly adopts a chair conformation to minimize torsional and steric
strain, similar to cyclohexane.[4] This chair conformation is significantly more stable than the
higher-energy boat or twist-boat forms.[4] Within the chair conformation, the orientation of the
substituent on the nitrogen atom (typically a hydrogen or a protecting group) can be either
equatorial or axial. The equatorial conformer is generally more stable.[5][6][7] The
conformational rigidity of the morpholine ring is a key feature that medicinal chemists exploit to
control the three-dimensional presentation of pharmacophoric elements, thereby influencing
binding affinity and selectivity for biological targets.

Caption: 2D representation of (R)-Morpholine-2-carboxylic acid.

Synthesis of (R)-Morpholine-2-carboxylic Acid and
its Derivatives

The synthesis of enantiomerically pure (R)-Morpholine-2-carboxylic acid and its derivatives is
a critical aspect of its utility. Several synthetic strategies have been developed, often involving
chiral resolution or asymmetric synthesis.

Protection of the Morpholine Nitrogen

A common initial step in the synthesis of more complex molecules is the protection of the
morpholine nitrogen. The tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups are
frequently employed.
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Protocol for N-Boc Protection:

Dissolve (R)-Morpholine-2-carboxylic acid in a suitable solvent system, such as a mixture
of dioxane and water.

Add a base, for example, sodium hydroxide, to the solution.

Cool the reaction mixture in an ice bath.

Slowly add di-tert-butyl dicarbonate (Boc20) to the cooled solution.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC
or LC-MS).

Perform an aqueous workup to remove the base and unreacted Boc:20.

Extract the product with an organic solvent and purify by crystallization or chromatography.

The resulting (R)-N-Boc-Morpholine-2-carboxylic acid (CAS 884512-77-0) is a versatile
intermediate.[8][9]

Protocol for N-Cbz Protection:

Suspend (R)-Morpholine-2-carboxylic acid in a suitable solvent like dichloromethane.

Add a base, such as triethylamine, to the suspension.

Cool the mixture in an ice bath.

Add benzyl chloroformate (Cbz-Cl) dropwise.

Allow the reaction to proceed at room temperature.

After completion, perform a standard workup and purification to yield (R)-4-
((Benzyloxy)carbonyl)morpholine-2-carboxylic acid.[10]

Caption: General scheme for N-protection of (R)-Morpholine-2-carboxylic acid.
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Chiral Synthesis and Resolution

Achieving high enantiomeric purity is paramount for pharmaceutical applications. Chiral

synthesis can be accomplished through various methods, including:

Enzyme-catalyzed resolution: This method employs enzymes to selectively react with one
enantiomer of a racemic mixture, allowing for the separation of the desired enantiomer. For
instance, the resolution of racemic n-butyl 4-benzylmorpholine-2-carboxylate can be
achieved using a specific enzyme.[11]

Asymmetric synthesis: This involves using chiral starting materials or catalysts to induce
stereoselectivity in the reaction, leading directly to the desired enantiomer. For example,
electrophile-induced cyclization of optically pure N-allyl-B-amino alcohols can yield chiral
morpholines.[12][13][14]

Resolution of a morpholine amide intermediate: This strategy has been successfully
employed in the commercial synthesis of pharmaceutical intermediates.[15]

Applications in Drug Discovery and Development

The unique structural and physicochemical properties of the morpholine moiety make it a

valuable component in the design of central nervous system (CNS) active drugs and other

therapeutic agents.[1] The incorporation of a morpholine ring can enhance drug-like properties

such as:

Improved aqueous solubility: The presence of the oxygen and nitrogen atoms allows for
hydrogen bonding with water, which can improve the solubility of the parent molecule.[1]

Modulation of pKa: The nitrogen atom in the morpholine ring is a weak base, and its pKa can
be fine-tuned to optimize pharmacokinetic properties.[1]

Enhanced metabolic stability: The morpholine ring is generally resistant to metabolic
degradation, which can lead to improved bioavailability and a longer half-life of the drug.

Blood-brain barrier permeability: The balanced lipophilic-hydrophilic nature of the morpholine
scaffold can facilitate crossing of the blood-brain barrier, a critical requirement for CNS-
targeted drugs.[1][16]
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(R)-Morpholine-2-carboxylic acid and its derivatives have been incorporated into a variety of
biologically active molecules, including inhibitors of monoamine reuptake, which are relevant
for the treatment of depression and other neurological disorders.[11] The stereochemistry at
the 2-position is often crucial for biological activity, with different enantiomers exhibiting distinct
pharmacological profiles.[17]

(R)-Morpholine-2-carboxylic acid
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Caption: Key properties and applications of (R)-Morpholine-2-carboxylic acid in drug
discovery.

Spectroscopic and Analytical Characterization

The structural elucidation and purity assessment of (R)-Morpholine-2-carboxylic acid and its
derivatives rely on standard analytical techniques.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the chemical structure and stereochemistry. Predicted *H NMR spectra in D20
show characteristic signals for the morpholine ring protons.

e Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern, confirming the identity of the compound.

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present, such as the carboxylic acid O-H and C=0 stretches, and the N-H stretch of the
morpholine ring.
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» Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is crucial for
determining the enantiomeric purity of the synthesized material.

Conclusion

(R)-Morpholine-2-carboxylic acid is a fundamentally important chiral building block with
broad applications in contemporary drug discovery. Its well-defined stereochemistry and the
advantageous physicochemical properties imparted by the morpholine scaffold provide
medicinal chemists with a powerful tool for the design of novel therapeutics. A thorough
understanding of its chemical structure, conformational preferences, and synthetic
methodologies is essential for its effective utilization in the development of next-generation
medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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